Cas no 50347-72-3 (Benzene, 1,1'-sulfonodiimidoylbis-)

Benzene, 1,1'-sulfonodiimidoylbis- structure
50347-72-3 structure
Product Name:Benzene, 1,1'-sulfonodiimidoylbis-
CAS No:50347-72-3
MF:C12H12N2S
MW:216.302081108093
CID:365131
PubChem ID:12474126
Update Time:2025-04-19

Benzene, 1,1'-sulfonodiimidoylbis- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-sulfonodiimidoylbis-
    • diimino(diphenyl)-λ<sup>6</sup>-sulfane
    • 2,2-Diphenyl-2lambda~6~-diazathia-1,2-diene
    • (phenylsulfonodiimidoyl)-benzene
    • 50347-72-3
    • C12H12N2S
    • (phenylsulfonodiimidoyl)benzene
    • DTXSID70499624
    • SCHEMBL20974985
    • Inchi: 1S/C12H12N2S/c13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,13-14H
    • InChI Key: NAYVGHQGPTTZPA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C1C=CC=CC=1)(=N)=N

Computed Properties

  • Exact Mass: 216.07226
  • Monoisotopic Mass: 216.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 56.1Ų

Experimental Properties

  • PSA: 47.7
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